Cas no 865591-55-5 (2-3-(benzyloxy)phenyl-3-(4-fluorobenzenesulfonyl)-1,3-thiazolidine)

• Product Name: 2-3-(benzyloxy)phenyl-3-(4-fluorobenzenesulfonyl)-1,3-thiazolidine
• CAS No: 865591-55-5
• MF: C₂₂H₂₀FNO₃S₂
• MW: 429.527506828308
• CID: 6169146
• PubChem ID: 4099053
• Update Time: 2025-05-20

2-3-(benzyloxy)phenyl-3-(4-fluorobenzenesulfonyl)-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzyloxy)phenyl-3-(4-fluorobenzenesulfonyl)-1,3-thiazolidine
• F1406-0342
• 2-[3-(BENZYLOXY)PHENYL]-3-(4-FLUOROBENZENESULFONYL)-1,3-THIAZOLIDINE
• AKOS022008600
• 2-(3-(benzyloxy)phenyl)-3-((4-fluorophenyl)sulfonyl)thiazolidine
• 3-(4-fluorophenyl)sulfonyl-2-(3-phenylmethoxyphenyl)-1,3-thiazolidine
• 865591-55-5
• AKOS001490740

• Inchi： 1S/C22H20FNO3S2/c23-19-9-11-21(12-10-19)29(25,26)24-13-14-28-22(24)18-7-4-8-20(15-18)27-16-17-5-2-1-3-6-17/h1-12,15,22H,13-14,16H2
• InChI Key： FKNHJOKJJMHXNZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCSC1C1C=CC=C(C=1)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 429.08686401g/mol
• Monoisotopic Mass: 429.08686401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-3-(benzyloxy)phenyl-3-(4-fluorobenzenesulfonyl)-1,3-thiazolidine

2-3-(Benzyloxy)phenyl-3-(4-fluorobenzenesulfonyl)-1,3-thiazolidine: A Comprehensive Overview

The compound with CAS No. 865591-55-5, known as 2-3-(benzyloxy)phenyl-3-(4-fluorobenzenesulfonyl)-1,3-thiazolidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazolidines, which are five-membered heterocycles containing sulfur and nitrogen atoms. The structure of this molecule is characterized by a benzyloxyphenyl group and a 4-fluorobenzenesulfonyl substituent, which confer unique chemical and biological properties.

Recent studies have highlighted the potential of thiazolidines as scaffolds for drug development, particularly in the design of antimicrobial agents, anti-inflammatory drugs, and anticancer therapeutics. The presence of the benzyloxyphenyl group in this compound enhances its lipophilicity, which is crucial for improving bioavailability and permeability across biological membranes. On the other hand, the 4-fluorobenzenesulfonyl group introduces electron-withdrawing effects, which can modulate the reactivity and selectivity of the molecule in various biochemical environments.

One of the most promising applications of this compound lies in its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs within the body. The benzyloxyphenyl group in this molecule can act as a removable protecting group, enabling controlled release of the active pharmacophore upon enzymatic cleavage. This feature makes it an attractive candidate for targeted drug delivery systems, particularly in cancer therapy where precise control over drug release is critical.

Recent advancements in synthetic chemistry have also facilitated the efficient synthesis of this compound. Researchers have developed novel routes that utilize click chemistry principles to assemble the complex structure with high precision. These methods not only improve yield but also reduce the environmental footprint compared to traditional synthesis approaches. The use of transition metal catalysts has further enhanced the efficiency of key steps such as coupling reactions between aromatic rings and sulfur-containing moieties.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key enzymes involved in inflammatory processes. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), an enzyme that plays a central role in inflammation and pain signaling. Additionally, preliminary studies suggest that it may also inhibit matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and tissue remodeling.

The incorporation of a fluorine atom in the benzenesulfonyl group introduces additional functionality to this compound. Fluorine is known for its ability to enhance drug potency through increased lipophilicity and improved binding affinity to target proteins. This property has been exploited in several fluorinated drugs currently on the market, such as certain antiviral agents and anticancer drugs.

Another area of active research involving this compound is its potential role in combating multidrug-resistant pathogens. The increasing prevalence of antibiotic resistance poses a significant threat to global health, necessitating the development of novel antimicrobial agents. Initial screening assays have indicated that this compound exhibits potent activity against several Gram-positive and Gram-negative bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). Further studies are underway to elucidate its mechanism of action and optimize its efficacy.

From an environmental standpoint, there is growing interest in understanding the fate and toxicity of this compound once it enters ecosystems. As part of green chemistry initiatives, researchers are exploring ways to minimize its environmental impact through sustainable synthesis methods and biodegradable formulations.

In conclusion, CAS No. 865591-55-5 represents a cutting-edge molecule with immense potential across multiple therapeutic areas. Its unique structural features, combined with advancements in synthetic chemistry and biological research, position it as a promising candidate for future drug development efforts.